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Compound of Interest

Compound Name: Thyropropic acid

Cat. No.: B1211776

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thyropropic acid, also known as 3,5-diiodothyropropionic acid (DITPA), is a synthetic analog
of thyroid hormone. It exhibits selective binding to thyroid hormone receptors (TRs), making it a
valuable tool in metabolic research, particularly in studies related to angiogenesis and heart
failure.[1] As a thyroid hormone mimetic, it induces the expression of a-myosin heavy chain
MRNA and binds to both TRal and TRB1.[1] These application notes provide detailed protocols

for the preparation, storage, and use of thyropropic acid stock solutions in a laboratory
setting.

Data Presentation
Quantitative Information
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Property Value Reference
Molecular Weight 635.96 g/mol [2]

CAS Number 51-26-3 [2]

Binding Affinity (Ka) TRal: 2.40 M1 [1]

TRP1: 4.06 M1 [1]

0.1 puM promotes a 2.1-fold
increase in migrated cells and
a 2.0-fold increase in

In Vitro Angiogenesis microvessel length in 3-D [1]
human dermal microvascular
endothelial cell sprouting

assays.

Solubility and Storage

Solvent Solubility Storage of Stock Solution

-20°C for up to 1 month; -80°C

DMSO > 2.5 mg/mL (4.90 mM)
for up to 6 months.[1]

10% DMSO, 40% PEG300,

) > 2.5 mg/mL (4.90 mM) As above.[1]
5% Tween-80, 45% Saline
10% DMSO, 90% (20% SBE-
) ) = 2.5 mg/mL (4.90 mM) As above.[1]
B-CD in Saline)
10% DMSO, 90% Corn OiIl = 2.5 mg/mL (4.90 mM) As above.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Thyropropic Acid
Stock Solution for In Vitro Use

This protocol is designed for preparing a stock solution suitable for cell culture experiments.
The final concentration of the solvent (DMSO) in the cell culture medium should be kept low
(typically < 0.1%) to avoid cytotoxicity.
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Materials:

Thyropropic acid powder

Dimethyl sulfoxide (DMSO), cell culture grade
Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Weighing: Accurately weigh out a desired amount of thyropropic acid powder. For example,
to prepare 1 mL of a 10 mM stock solution, weigh out 6.36 mg of thyropropic acid
(Molecular Weight = 635.96 g/mol ).

Dissolution: Add the weighed thyropropic acid to a sterile microcentrifuge tube. Add the
appropriate volume of DMSO to achieve a 10 mM concentration. For 6.36 mg, add 1 mL of
DMSO.

Mixing: Vortex the solution until the thyropropic acid is completely dissolved. Gentle
warming or sonication can be used to aid dissolution if precipitation occurs.[1]

Sterilization (Optional but Recommended): If necessary, sterile-filter the stock solution
through a 0.22 pum syringe filter into a new sterile tube. This is particularly important for long-
term storage and use in cell culture.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.[1] Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C
for long-term storage (up to 6 months).[1]

Note on Use in Cell Culture: When preparing working solutions for cell culture, dilute the stock

solution in the culture medium to the desired final concentration. Ensure the final DMSO

concentration does not exceed a level that is toxic to the specific cell line being used (typically
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below 0.5%, with 0.1% being a common target). For example, to achieve a final concentration
of 10 uM in 1 mL of medium, add 1 pL of the 10 mM stock solution.

Visualizations
Experimental Workflow: Stock Solution Preparation

Experimental Workflow for Thyropropic Acid Stock Solution Preparation

Preparation Application
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Click to download full resolution via product page
Caption: Workflow for preparing a thyropropic acid stock solution.

Signaling Pathway of Thyropropic Acid

Thyropropic acid, as a thyroid hormone analog, is expected to act through similar signaling
pathways. These include both genomic and non-genomic mechanisms.
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Proposed Signaling Pathway of Thyropropic Acid
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Caption: Genomic and non-genomic signaling pathways of thyropropic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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